2-Amino-2-[3-(2-phenylethyl)-1-bicyclo[1.1.1]pentanyl]acetic acid

• IUPAC Name: 2-amino-2-[3-(2-phenylethyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• InChI: InChI=1S/C15H19NO2/c16-12(13(17)18)15-8-14(9-15,10-15)7-6-11-4-2-1-3-5-11/h1-5,12H,6-10,16H2,(H,17,18)
• InChI Key: NFNGLJMALSZBJF-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(C2)C(C(=O)O)N)CCC3=CC=CC=C3
• Molecular Formula: C15H19NO2
• Molecular Weight: 245.32 g/mol

Description

The compound “2-Amino-2-[3-(2-phenylethyl)-1-bicyclo[1.1.1]pentanyl]acetic acid” is a complex organic molecule that contains an amino group (-NH2), a bicyclic pentane structure, and a carboxylic acid group (-COOH). The presence of these functional groups suggests that this compound may have interesting chemical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the bicyclic pentane structure, the introduction of the amino group, and the formation of the carboxylic acid group. The exact methods would depend on the starting materials and the specific conditions required.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely to be quite complex. The bicyclic pentane structure suggests a high degree of ring strain, which could have interesting effects on the compound’s reactivity.

Chemical Reactions Analysis

The amino and carboxylic acid groups are both reactive and could participate in a variety of chemical reactions. For example, the amino group could engage in nucleophilic substitution reactions, while the carboxylic acid group could participate in acid-base reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as its polarity, solubility, stability, and reactivity would all be influenced by the presence and arrangement of its functional groups.

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended for use as a drug, its mechanism would depend on its specific biological targets.

Safety and Hazards

Without specific information, it’s difficult to predict the exact safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The study of complex organic molecules like this one is a vibrant field of research, with potential applications in areas such as drug discovery, materials science, and chemical synthesis. Future research could explore the synthesis, properties, and potential uses of this compound in more detail.